Cas no 72926-04-6 (1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one)

72926-04-6 structure
Product name:1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro- (9CI)
- 1-(5-amino-2H-1,3,4-thiadiazol-3-yl)ethanone
- Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
- 1-(5-Amino-1,3,4-thiadiazol-3(2H)-yl)ethan-1-one
- 72926-04-6
- Z1203590945
- DTXSID60504170
- 1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
- EN300-188960
- AKOS006359764
-
- Inchi: InChI=1S/C4H7N3OS/c1-3(8)7-2-9-4(5)6-7/h2H2,1H3,(H2,5,6)
- InChI Key: UZFFALRETNPGBN-UHFFFAOYSA-N
- SMILES: CC(=O)N1CSC(=N1)N
Computed Properties
- Exact Mass: 145.03111
- Monoisotopic Mass: 145.03098303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 58.69
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-188960-0.25g |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one |
72926-04-6 | 95% | 0.25g |
$487.0 | 2023-09-18 | |
TRC | A597530-10mg |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one |
72926-04-6 | 10mg |
$ 50.00 | 2022-06-08 | ||
Enamine | EN300-188960-10.0g |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one |
72926-04-6 | 95% | 10.0g |
$4236.0 | 2023-07-06 | |
1PlusChem | 1P005OC7-2.5g |
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)- |
72926-04-6 | 95% | 2.5g |
$2443.00 | 2025-02-21 | |
TRC | A597530-50mg |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one |
72926-04-6 | 50mg |
$ 210.00 | 2022-06-08 | ||
Aaron | AR005OKJ-2.5g |
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)- |
72926-04-6 | 95% | 2.5g |
$2681.00 | 2025-01-23 | |
Aaron | AR005OKJ-10g |
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)- |
72926-04-6 | 95% | 10g |
$5850.00 | 2023-12-13 | |
Aaron | AR005OKJ-5g |
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)- |
72926-04-6 | 95% | 5g |
$3955.00 | 2025-01-23 | |
1PlusChem | 1P005OC7-250mg |
Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)- |
72926-04-6 | 95% | 250mg |
$658.00 | 2025-02-21 | |
Enamine | EN300-188960-1g |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one |
72926-04-6 | 95% | 1g |
$986.0 | 2023-09-18 |
1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Related Literature
-
Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
-
Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
-
Rajib Ghosh Chaudhuri,Saswati Sunayana,Santanu Paria Soft Matter, 2012,8, 5429-5433
-
Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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